Cas no 842140-62-9 (3-Methoxy-4'-methylbenzhydrol)

• Product Name: 3-Methoxy-4'-methylbenzhydrol
• CAS No: 842140-62-9
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• MDL: MFCD06201245
• CID: 4659930
• PubChem ID: 2759581
• Update Time: 2025-10-30

3-Methoxy-4'-methylbenzhydrol Chemical and Physical Properties

Names and Identifiers

• 3-METHOXY-4'-METHYLBENZHYDROL
• 3-Methoxy-I+/--(4-methylphenyl)benzenemethanol
• (3-Methoxyphenyl)(p-tolyl)methanol
• (3-methoxyphenyl)-(4-methylphenyl)methanol
• DTXSID901260727
• (3-METHOXYPHENYL)(4-METHYLPHENYL)METHANOL
• HS-6435
• 842140-62-9
• 3-Methoxy-4'-methylbenzhydrol

• MDL： MFCD06201245
• Inchi： 1S/C15H16O2/c1-11-6-8-12(9-7-11)15(16)13-4-3-5-14(10-13)17-2/h3-10,15-16H,1-2H3
• InChI Key： QPKHKSGBPXFYFS-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C=1)OC)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 228.115029749g/mol
• Monoisotopic Mass: 228.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 3-Methoxy-4'-methylbenzhydrol

Professional Introduction to 3-Methoxy-4'-methylbenzhydrol (CAS No. 842140-62-9)

3-Methoxy-4'-methylbenzhydrol (CAS No. 842140-62-9) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique molecular structure that has garnered attention for its potential applications in drug development and synthetic chemistry. This introduction delves into the compound's properties, synthesis methods, and recent research findings that highlight its importance in modern chemical biology.

The molecular formula of 3-Methoxy-4'-methylbenzhydrol is C₉H₁₂O₂, indicating a benzhydrol derivative with methoxy and methyl substituents. The presence of these functional groups imparts distinct electronic and steric properties, making it a versatile intermediate in organic synthesis. The compound's stability under various conditions and its compatibility with multiple reaction pathways further enhance its utility in pharmaceutical manufacturing.

In recent years, 3-Methoxy-4'-methylbenzhydrol has been studied for its role in the synthesis of bioactive molecules. Its benzhydrol core structure is a common motif in natural products and pharmaceuticals, often serving as a scaffold for developing compounds with therapeutic effects. For instance, derivatives of benzhydrol have been explored for their antimicrobial and anti-inflammatory properties, underscoring the compound's potential in medicinal chemistry.

The synthesis of 3-Methoxy-4'-methylbenzhydrol typically involves multi-step organic reactions, including methylation and hydroxylation processes. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methods align with the growing emphasis on sustainable and efficient synthetic protocols in the chemical industry.

Recent research has also highlighted the applications of 3-Methoxy-4'-methylbenzhydrol in material science. Its aromatic structure and functional groups make it a candidate for developing organic semiconductors and liquid crystals. These materials are crucial in electronic devices, such as OLEDs (organic light-emitting diodes) and solar cells, where performance depends on the precise arrangement of molecular components.

The compound's reactivity profile has been extensively studied, particularly in terms of its ability to participate in nucleophilic aromatic substitution reactions. This property is exploited in the synthesis of more complex molecules, where 3-Methoxy-4'-methylbenzhydrol serves as a key building block. Such reactions are fundamental in constructing heterocyclic compounds, which are prevalent in many drugs and agrochemicals.

In the context of drug discovery, 3-Methoxy-4'-methylbenzhydrol has been incorporated into libraries of compounds screened for biological activity. Its structural features allow for modifications that can fine-tune pharmacokinetic properties, such as solubility and metabolic stability. This adaptability is essential for optimizing lead compounds into viable drug candidates.

The compound's role in computational chemistry has not been overlooked. Molecular modeling studies have utilized 3-Methoxy-4'-methylbenzhydrol to understand intermolecular interactions and predict binding affinities to biological targets. These insights are critical for designing molecules that interact selectively with specific proteins or enzymes, thereby enhancing therapeutic efficacy.

Eco-friendly aspects of using 3-Methoxy-4'-methylbenzhydrol have also been explored. Researchers have investigated greener synthetic routes that minimize waste and reduce energy consumption. Such efforts align with global initiatives to promote sustainable chemistry practices, ensuring that pharmaceutical production remains environmentally responsible.

The future prospects of 3-Methoxy-4'-methylbenzhydrol are promising, with ongoing studies focusing on expanding its applications beyond traditional pharmaceuticals. Its potential use in agrochemicals, such as the development of novel pesticides or herbicides, is an area of growing interest due to the increasing demand for sustainable agricultural solutions.

In conclusion, 3-Methoxy-4'-methylbenzhydrol (CAS No. 842140-62-9) represents a valuable compound with diverse applications across multiple scientific disciplines. Its unique structural features, synthetic versatility, and potential biological activities make it a cornerstone in modern chemical research. As advancements continue to emerge, this compound is poised to play an even greater role in shaping the future of pharmaceuticals and materials science.